benzo[d]thiazol-2-yl(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride

• IUPAC Name: 1,3-benzothiazol-2-yl-[4-(1-methylimidazol-2-yl)piperazin-1-yl]methanone;hydrochloride
• InChI: InChI=1S/C16H17N5OS.ClH/c1-19-7-6-17-16(19)21-10-8-20(9-11-21)15(22)14-18-12-4-2-3-5-13(12)23-14;/h2-7H,8-11H2,1H3;1H
• InChI Key: UQAFAISRICEJMW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1N2CCN(CC2)C(=O)C3=NC4=CC=CC=C4S3.Cl
• Molecular Formula: C16H18ClN5OS
• Molecular Weight: 363.9 g/mol

Description

The compound “benzo[d]thiazol-2-yl(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride” is a complex organic molecule. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is a key component in the development of new drugs.

Scientific Research Applications

Metabolism and Disposition

One study on the disposition and metabolism of a related compound, SB-649868, which is an orexin 1 and 2 receptor antagonist, indicates the complexity of its pharmacokinetics, showing that it is primarily eliminated via feces and undergoes extensive metabolism with minimal excretion unchanged. The study highlights the compound's transformation into various metabolites, demonstrating the intricacies of its biotransformation in humans (Renzulli et al., 2011).

Receptor Interaction

Research into 5-Hydroxytryptamine1A (5-HT(1A)) receptor occupancy by novel antagonists, including compounds similar in structure to benzo[d]thiazol derivatives, shows potential applications in treating anxiety and mood disorders. These studies suggest that specific receptor targeting could be beneficial for developing new therapeutic agents for psychiatric conditions (Rabiner et al., 2002).

Antifungal Efficacy

Sertaconazole, a compound with a similar thiazole component, has been examined for its antifungal activity, particularly in the treatment of Pityriasis versicolor and cutaneous dermatophytosis. Clinical trials have demonstrated its high efficacy and safety profile, presenting a significant advancement in topical therapy for fungal infections (Nasarre et al., 1992; Pedragosa et al., 1992).

Antidepressant and Anticonvulsant Effects

A study on benzo[d]thiazol derivatives assessed their antidepressant and anticonvulsant effects. Certain derivatives showed promising results in preclinical models, suggesting potential applications in treating depression and seizure disorders. This research highlights the therapeutic possibilities of benzo[d]thiazol structures in neuropsychiatric treatment (Jin et al., 2019).

Mechanism of Action

Target of Action

It’s known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Imidazole derivatives have been shown to interact with various biological targets, leading to a wide range of effects .

Biochemical Pathways

Imidazole derivatives have been shown to interact with various biochemical pathways, leading to a wide range of effects .

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents, which may influence its bioavailability .

Result of Action

Imidazole derivatives have been shown to have a wide range of biological activities, suggesting that they may have multiple effects at the molecular and cellular level .